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Compound of Interest |

Compound Name: Choline iodide
CAS No.: 17773-10-3
Cat. No.: B121885
Get Quote
. J

For laboratory professionals engaged in pioneering research and development, ensuring a safe
handling process for all chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the handling of Choline lodide, with a focus on
personal protective equipment (PPE), operational plans, and disposal protocols. Adherence to
these guidelines is critical for mitigating risks and ensuring a secure laboratory environment.

Choline iodide is classified as a substance that can cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).[1][2] It is harmful if swallowed
(H302).[2] Therefore, stringent safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE)

The cornerstone of safe chemical handling is the consistent and correct use of Personal
Protective Equipment. The following table summarizes the required PPE for handling Choline
iodide, based on Safety Data Sheet (SDS) recommendations.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
Tightly fitting safety goggles
o i Must conform to EN 166 (EU)
Eyes/Face with side-shields or a face
) or NIOSH (US) standards.[1][3]
shield.
Gloves must be inspected prior
Chemical-resistant gloves to use and satisfy the
Skin (e.g., rubber or PVC) and specifications of EU Directive

impervious clothing.[1][4]

89/686/EEC and the standard
EN 374 derived from it.[1]

Respiratory

A suitable respirator, such as a
High Efficiency Dust Respirator
(P2, P3), should be used when
handling bulk quantities or in
case of insufficient ventilation.
For non-routine emergencies,
a full-face mask with a self-
contained breathing apparatus

is recommended.[4]

Use PPE approved under
appropriate government

standards.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to prevent accidental exposure and

maintain the integrity of the compound.

Handling Protocol:

o Ventilation: Always handle Choline iodide in a well-ventilated area.[1][2] The use of a local

exhaust ventilation system is recommended to prevent the dispersion of dust.

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Do not breathe in dust, fumes, or aerosols.[1][2]

e Hygiene: Wash hands thoroughly after handling the substance.[1][2] Do not eat, drink, or

smoke in the handling area.[2]
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» Tools: Use non-sparking tools to prevent ignition.[1]
Storage Protocol:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from foodstuff containers and incompatible materials such as strong oxidizing
agents.[1][3]

e The recommended storage temperature for the powder form is -20°C for long-term stability
(3 years) or 4°C for shorter periods (2 years).[2]

Emergency Procedures

In the event of an emergency, a swift and informed response is critical.
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Emergency Situation

First Aid Measures

Firefighting
Measures

Accidental Release
Measures

Contact/Exposure

Eye Contact:
Immediately rinse with
plenty of water for at
least 15 minutes,
including under the
eyelids.[3] Remove
contact lenses if
present and easy to
do so.[1][2] Seek
medical attention.[2]
Skin Contact: Wash
off immediately with
plenty of soap and
water.[2] Remove all
contaminated clothing
and wash it before
reuse.[2] If skin
irritation occurs, get
medical advice.
Inhalation: Move the

victim to fresh air.[1][2]

Suitable Extinguishing
Media: Use dry
chemical, carbon
dioxide, alcohol-
resistant foam, or
water spray.[1][2]
Protective Equipment:
Firefighters should
wear self-contained
breathing apparatus

and full protective

Personal Precautions:
Evacuate personnel to
a safe area.[1][2]
Ensure adequate
ventilation.[1][2] Wear
appropriate personal
protective equipment.
[1][2] Avoid dust
formation.[1][2]
Containment and
Cleanup: Prevent
further leakage or
spillage if safe to do
s0.[1][2] Do not let the
product enter drains.
[1][2] Sweep up the

If breathing is difficult, gear.[1][2][3] ) )
) spilled material and
provide oxygen.[1] o )
. place it in a suitable,
Seek medical )
o closed container for
attention if you feel )
] disposal.[1][3] Use
unwell.[1][2] Ingestion:
] ] spark-proof tools.[1]
Rinse mouth with
water.[1][2] Do NOT
induce vomiting.[2]
Call a physician or
Poison Control Center
immediately.[1]
Disposal Plan
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Proper disposal of Choline iodide and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Disposal Protocol:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[3]

o Licensed Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1]

o Container Disposal: Empty containers should have their contents completely removed before
disposal. Dispose of contaminated packaging in accordance with local and national
regulations.

Visual Workflow Guides

To further clarify the operational procedures, the following diagrams illustrate the recommended
workflows for handling Choline iodide.
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Standard Operating Procedure for Handling Choline lodide

Preparation

Consult Safety Data Sheet (SDS)

'

Ensure proper ventilation

'

Don Personal Protective Equipment (PPE)

Hanflling
Y

Weigh/handle Choline lodide in a designated area

Use non-sparking tools

N

Avoid dust generation

AN
AN
ﬁcgt-Handli’n}}/

Securely close container

'

Store in a cool, dry, well-ventilated area

'

Decontaminate work area

'

Remove and properly store/dispose of PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the standard handling of Choline lodide.
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Choline lodide Spill Response Protocol

Initial Response

Evacuate immediate area

Y

Alert nearby personnel and lab supervisor

\ 4

Ensure proper ventilation (if safe to do so)

Don[PPE
\ A

Wear appropriate PPE:
- Respirator
- Goggles/Face shield
- Gloves
- Protective clothing

Spill Cleanup
\ A

Prevent further spillage

Y

Use spark-proof tools

Y

Gently sweep up solid material

Y

Avoid creating dust

Y

Place waste in a labeled, sealed container

Disposal & Di;:ontamination

Dispose of waste according to regulations

Y

Decontaminate the spill area

Y

Remove and dispose of contaminated PPE

Y

Wash hands and affected skin areas

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Choline lodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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